Rivulariapeptolides 1121

• Molecular Formula: C56H83N9O15
• Molecular Weight: 1122.3 g/mol
• InChI: InChI=1S/C56H83N9O15/c1-11-16-42(67)63-26-14-18-38(63)49(71)60-47(32(8)79-55(77)39-19-15-27-64(39)43(68)17-12-2)52(74)61-46-33(9)80-56(78)45(31(6)7)59-50(72)40(29-34-20-22-35(66)23-21-34)62(10)54(76)41(28-30(4)5)65-44(69)25-24-37(53(65)75)58-48(70)36(13-3)57-51(46)73/h13,20-23,30-33,37-41,44-47,66,69H,11-12,14-19,24-29H2,1-10H3,(H,57,73)(H,58,70)(H,59,72)(H,60,71)(H,61,74)/b36-13-/t32-,33-,37+,38+,39+,40+,41+,44-,45+,46+,47+/m1/s1
• InChIKey: NSLGLRCZEMNFTE-AUUVJQGUSA-N

Rivulariapeptolides 1121: Serine Protease Inhibitor Profile

Rivulariapeptolides 1121 is a potent and selective serine protease inhibitor belonging to the Ahp-cyclodepsipeptide family of natural products, isolated from the marine cyanobacterium Rivularia sp. [1]. It exhibits nanomolar inhibitory activity against chymotrypsin, elastase, and proteinase K, with IC50 values of 35.52 nM, 13.24 nM, and 48.05 nM, respectively . Its molecular formula is C56H83N9O15, with a molecular weight of 1122.31 g/mol . As a member of the rivulariapeptolide family, it features a rare duplicated N-butyrylated proline moiety that distinguishes it from other Ahp-cyclodepsipeptides [1].

• [1] Reher R, Aron AT, Fajtová P, Stincone P, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13(1):4619. doi: 10.1038/s41467-022-32016-6. View Source

Rivulariapeptolides 1121: Substitution Selectivity Risks

The rivulariapeptolide family exhibits highly distinct selectivity profiles due to subtle structural variations, including amino acid substitutions at positions R2 and R3 as well as the presence of a rare duplicated N-butyrylated proline moiety [1]. These structural differences result in differential inhibition potencies against chymotrypsin, elastase, and proteinase K, as demonstrated by the wide range of IC50 values among family members [1]. Consequently, substituting Rivulariapeptolides 1121 with a generic serine protease inhibitor (e.g., PMSF or AEBSF) or even with another rivulariapeptolide analog would compromise experimental reproducibility and specificity, as the compound's balanced inhibition profile between chymotrypsin and elastase is unique within its class [1].

• [1] Reher R, Aron AT, Fajtová P, Stincone P, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13(1):4619. doi: 10.1038/s41467-022-32016-6. View Source

Rivulariapeptolides 1121: Key Differentiation Evidence

Chymotrypsin Inhibition vs. 1155

Rivulariapeptolides 1121 inhibits chymotrypsin with an IC50 of 35.52 nM . In direct comparison within the same assay system, rivulariapeptolides 1185 exhibits a 2.7-fold higher potency (IC50 = 13.17 nM) , while rivulariapeptolides 1155 shows a slightly lower potency (IC50 = 41.84 nM) .

Evidence Dimension	Chymotrypsin inhibition potency (IC50)
Target Compound Data	35.52 nM
Comparator Or Baseline	Rivulariapeptolides 1185: 13.17 nM; Rivulariapeptolides 1155: 41.84 nM
Quantified Difference	1185 is 2.7-fold more potent; 1155 is 1.2-fold less potent
Conditions	Fluorescence-based protease inhibition assay, 0-3 µM concentration range, 40 min incubation

Why This Matters

This moderate potency allows researchers to use Rivulariapeptolides 1121 as a tool compound when the higher potency of 1185 may cause off-target effects or when a specific inhibition window is required.

Elastase Inhibition Potency vs. 1155

Rivulariapeptolides 1121 inhibits elastase with an IC50 of 13.24 nM . Within the same assay conditions, rivulariapeptolides 1155 is the most potent elastase inhibitor in the family (IC50 = 4.94 nM, 2.7-fold more potent) , while rivulariapeptolides 1185 is less potent (IC50 = 23.59 nM, 1.8-fold less potent) .

Evidence Dimension	Elastase inhibition potency (IC50)
Target Compound Data	13.24 nM
Comparator Or Baseline	Rivulariapeptolides 1155: 4.94 nM; Rivulariapeptolides 1185: 23.59 nM
Quantified Difference	1155 is 2.7-fold more potent; 1185 is 1.8-fold less potent
Conditions	Fluorescence-based protease inhibition assay, 0-3 µM concentration range, 40 min incubation

Why This Matters

Rivulariapeptolides 1121 provides an intermediate potency against elastase, useful for studies where the extreme potency of 1155 may mask subtle biological effects or where a less potent inhibitor is desired for mechanistic studies.

Chymotrypsin-Elastase Selectivity Balance

The selectivity profile of Rivulariapeptolides 1121, as measured by the ratio of IC50 values for chymotrypsin (35.52 nM) to elastase (13.24 nM), is approximately 2.68 . In contrast, rivulariapeptolides 1185 displays a chymotrypsin-selective profile (ratio = 0.56) , while rivulariapeptolides 1155 is highly elastase-selective (ratio = 8.47) .

Evidence Dimension	Selectivity index (chymotrypsin IC50 / elastase IC50)
Target Compound Data	2.68
Comparator Or Baseline	Rivulariapeptolides 1185: 0.56; Rivulariapeptolides 1155: 8.47
Quantified Difference	1121 has a more balanced inhibition profile between the two proteases.
Conditions	Calculated from IC50 values obtained under identical assay conditions

Why This Matters

This balanced profile makes Rivulariapeptolides 1121 a versatile tool for studying serine protease function in systems where both chymotrypsin-like and elastase-like activities are present, avoiding the extreme selectivity bias of other family members.

Proteinase K Inhibition Profile

Rivulariapeptolides 1121 belongs to the rivulariapeptolide family, which is characterized by a rare duplicated N-butyrylated proline moiety in the side chain [1]. This structural feature is absent in other related Ahp-cyclodepsipeptides such as molassamide and molassamide B [1]. This modification may influence binding interactions and selectivity [1].

Evidence Dimension	Presence of duplicated N-butyrylated proline moiety
Target Compound Data	Present
Comparator Or Baseline	Molassamide and molassamide B: Absent
Quantified Difference	Qualitative structural difference
Conditions	Structural elucidation by NMR and MS/MS [1]

Why This Matters

This unique structural feature may confer distinct binding kinetics, stability, or solubility properties that are critical for certain experimental designs or for developing analogs with improved pharmacological profiles.

• [1] Reher R, Aron AT, Fajtová P, Stincone P, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13(1):4619. doi: 10.1038/s41467-022-32016-6. View Source

Rivulariapeptolides 1121: Recommended Applications

Chymotrypsin Inhibition Studies

Rivulariapeptolides 1121's balanced inhibition profile (chymotrypsin IC50 = 35.52 nM, elastase IC50 = 13.24 nM) makes it ideal for studying protease function in complex biological samples or cell-based assays where both chymotrypsin-like and elastase-like activities are present. Unlike rivulariapeptolides 1155 (highly elastase-selective) or 1185 (chymotrypsin-selective), 1121 provides more uniform inhibition across these two proteases, reducing experimental bias and enabling clearer interpretation of protease contributions to a given phenotype [1].

Dual-Target Profiling (Chymotrypsin/Elastase)

The intermediate potency of Rivulariapeptolides 1121 against both chymotrypsin (35.52 nM) and elastase (13.24 nM) allows researchers to investigate crosstalk between these two serine proteases in signaling pathways or disease models. Its potency is sufficient to achieve significant inhibition at low nanomolar concentrations while still permitting partial activity that can reveal dose-dependent effects. This contrasts with the extreme potency of 1155 against elastase (4.94 nM), which may completely ablate elastase activity even at very low doses [1].

Ahp-Cyclodepsipeptide SAR Positive Control

As a member of the rivulariapeptolide family that possesses the rare duplicated N-butyrylated proline moiety, Rivulariapeptolides 1121 serves as a key comparator in SAR studies aimed at understanding how this structural feature influences protease binding and selectivity. Its amino acid composition (leucine at R2 and R3) and resulting balanced selectivity profile provide a valuable reference point for synthetic chemists and medicinal chemists developing next-generation serine protease inhibitors [1].

Serine Protease Inhibitor Assay Development

Rivulariapeptolides 1121's well-characterized potency and selectivity, combined with its unique structural features, position it as a high-quality chemical probe for target validation studies in serine protease-related diseases. Its balanced inhibition of chymotrypsin and elastase makes it suitable for validating the therapeutic relevance of dual protease inhibition in conditions such as inflammation, lung injury, or cancer, where both proteases may contribute to pathology [1].

• [1] Reher R, Aron AT, Fajtová P, Stincone P, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13(1):4619. doi: 10.1038/s41467-022-32016-6. View Source